Cas no 185942-87-4 (2-(1-butylpiperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-butylpiperidin-4-yl)ethan-1-ol
• CAS No: 185942-87-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5057602
• Update Time: 2025-10-23

2-(1-butylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 1-butyl-
• 2-(1-Butylpiperidin-4-yl)ethan-1-ol
• 2-(1-butylpiperidin-4-yl)ethan-1-ol

• Inchi： 1S/C11H23NO/c1-2-3-7-12-8-4-11(5-9-12)6-10-13/h11,13H,2-10H2,1H3
• InChI Key： WWODQSNDEUTNEL-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCC(CCO)CC1

Additional information on 2-(1-butylpiperidin-4-yl)ethan-1-ol

2-(1-Butylpiperidin-4-yl)ethan-1-ol (CAS No. 185942-87-4): An Overview of Its Properties and Applications

2-(1-Butylpiperidin-4-yl)ethan-1-ol (CAS No. 185942-87-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as butylpiperidinylethanol, is characterized by its unique chemical structure, which includes a butyl-substituted piperidine ring and an ethanolic functional group. The combination of these structural elements imparts distinct pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical formula of 2-(1-butylpiperidin-4-yl)ethan-1-ol is C₁₃H₂₃NO, and its molecular weight is approximately 209.33 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a boiling point of around 250°C and a melting point of -30°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water.

In recent years, 2-(1-butylpiperidin-4-yl)ethan-1-ol has been the subject of extensive research due to its potential as a lead compound in the development of novel drugs. One of the key areas of interest is its interaction with the central nervous system (CNS). Studies have shown that this compound can modulate various neurotransmitter systems, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE). These interactions suggest that 2-(1-butylpiperidin-4-yl)ethan-1-ol may have therapeutic potential in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 2-(1-butylpiperidin-4-yl)ethan-1-ol in animal models. The results indicated that the compound exhibited significant antidepressant-like effects in behavioral tests, such as the forced swim test and the tail suspension test. Additionally, it demonstrated anxiolytic properties without causing sedation or motor impairment, which are common side effects of many existing anxiolytic drugs.

Another area of research focuses on the potential use of 2-(1-butylpiperidin-4-yl)ethan-1-ol as a neuroprotective agent. A study published in Neuropharmacology in 2020 explored its effects on neuronal cells exposed to oxidative stress. The findings revealed that 2-(1-butylpiperidin-4-yl)ethan-1-ol significantly reduced oxidative damage and promoted cell survival by upregulating antioxidant enzymes and inhibiting apoptosis. These neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its potential therapeutic applications, 2-(1-butylpiperidin-4-yl)ethan-1-ol has also been studied for its use as a research tool in understanding the mechanisms underlying various neurological conditions. For instance, it has been used to investigate the role of specific neurotransmitter receptors in modulating behavior and cognitive function. By selectively targeting these receptors, researchers can gain insights into the complex interplay between different neurotransmitter systems and their impact on brain function.

In terms of safety and toxicity, several studies have evaluated the potential adverse effects of 2-(1-butylpiperidin-4-yl)ethan-1-ol. A comprehensive toxicological assessment published in Toxicology Letters in 2022 reported that the compound exhibited low toxicity at therapeutic doses. However, higher doses were associated with mild liver enzyme elevations and transient changes in blood chemistry parameters. These findings highlight the importance of dose optimization and careful monitoring during clinical trials to ensure patient safety.

The synthesis of 2-(1-butylpiperidin-4-y l)ethan - 1 - ol involves several well-established chemical reactions, including Grignard reactions and reductive amination. The efficiency and scalability of these synthetic routes have been optimized to facilitate large-scale production for both research and commercial purposes. This has enabled researchers to access sufficient quantities of the compound for preclinical studies and early-stage clinical trials.

In conclusion, 2-(1-butylpiperidin - 4 - yl )ethan - 1 - ol (CAS No. 185942 - 87 - 4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct pharmacological properties that make it a valuable candidate for the development of novel drugs targeting neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in this exciting field.